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Compound of Interest

Compound Name: UPCDC-30245
CAS No.: 1883351-01-6
Cat. No.: B15607661
Get Quote
. J

An In-depth Technical Guide to UPCDC-30245

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of UPCDC-30245, an allosteric p97 inhibitor. The information is
intended for researchers, scientists, and professionals in the field of drug development.

Introduction

UPCDC-30245 is a potent, cell-penetrant, allosteric inhibitor of the AAA-ATPase p97 (also
known as VCP).[1][2][3] It represents a class of phenyl indole-based inhibitors that have
demonstrated significant anti-proliferative effects in various cancer cell lines.[2][3] Unlike ATP-
competitive p97 inhibitors, UPCDC-30245 exhibits a distinct mechanism of action, making it a
valuable tool for studying p97 biology and a potential therapeutic agent for cancers that have
developed resistance to other p97 inhibitors.[1][3]

Chemical Structure and Properties

The chemical structure of UPCDC-30245 is presented below. Its molecular formula is
Cz2sH3sFNs, with a molecular weight of 463.63 g/mol .[4][5]
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Chemical Structure of UPCDC-30245

A 2D representation of the chemical structure of UPCDC-30245.

hvsicochemical and Pl logical :

Property Value Reference
Molecular Formula C2sH3sFNs [4115]
Molecular Weight 463.63 g/mol [41[5]

Class Allosteric p97 Inhibitor [1][6]

ICso0 (P97 ATPase activity) ~27 nM [4]

ICso0 (WT p97) 300 nM [1][4]
Solubility Soluble in DMSO (200 mg/mL)  [5]

Storage -20°C for 3 years (powder) [5]

Mechanism of Action

UPCDC-30245 is a noncompetitive inhibitor of p97's ATPase activity.[1] It binds to an allosteric

site at the interface of the D1 and D2 domains of a p97 monomer.[1][7] This binding event

prevents the conformational changes necessary for p97 function.[1]

A key feature of UPCDC-30245's mechanism is its unique impact on cellular pathways

compared to other p97 inhibitors. While many p97 inhibitors affect endoplasmic reticulum-

associated protein degradation (ERAD) and the unfolded protein response (UPR), UPCDC-

30245 has a minimal effect on these pathways.[3][6][8] Instead, its primary mode of action

involves the disruption of the endo-lysosomal pathway.[6][8][9]

Specifically, UPCDC-30245 has been shown to:
« Inhibit the formation of early endosomes.[6][8][9]
e Reduce the acidity of lysosomes.[6][8][9]

¢ Block endo-lysosomal degradation.[6][8][9]
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 Induce a significant increase in the lipidated form of LC3-Il, suggesting an alteration of
autophagic pathways.[6][9]

This distinct mechanism contributes to its antiviral effects, particularly against coronaviruses, by
blocking viral entry into host cells.[6][8][9]

Signaling Pathway of UPCDC-30245
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Mechanism of Action of UPCDC-30245
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Signaling pathway of UPCDC-30245's inhibitory effects.
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Experimental Protocols

The following are summaries of key experimental protocols used to characterize the activity of
UPCDC-30245.

p97 ATPase Activity Assay

This assay measures the enzymatic activity of p97 and the inhibitory effect of UPCDC-30245.

e Principle: The assay quantifies the amount of inorganic phosphate (Pi) released from ATP
hydrolysis by p97.

o Methodology:
o Purified p97 protein is incubated with varying concentrations of UPCDC-30245.
o ATP is added to initiate the reaction.

o The reaction is stopped, and the amount of released Pi is measured using a malachite
green-based colorimetric assay.

o ICso values are calculated by fitting the dose-response data to a four-parameter logistic
equation.

Cell Proliferation Assay

This assay determines the anti-proliferative effects of UPCDC-30245 on cancer cell lines.
e Principle: Cell viability is assessed using a metabolic indicator dye such as MTT or resazurin.
o Methodology:

o Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

o Cells are treated with a serial dilution of UPCDC-30245 for a specified period (e.g., 72
hours).

o A viability reagent is added, and the absorbance or fluorescence is measured.
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o ICso values are determined from the dose-response curves.

Immunofluorescence Staining for Early Endosome
Formation

This method visualizes the effect of UPCDC-30245 on the formation of early endosomes.
 Principle: Early endosomes are visualized by immunostaining for the marker protein EEAL.

e Methodology:

o

Cells are grown on coverslips and treated with UPCDC-30245 (e.g., 5 uM for 1 hour).[8]

[¢]

Cells are fixed, permeabilized, and incubated with a primary antibody against EEAL.

o

A fluorescently labeled secondary antibody is used for detection.

o

Images are acquired using a fluorescence microscope, and the number of EEA1-positive
puncta per cell is quantified.

Autophagy Flux Assay

This assay measures the effect of UPCDC-30245 on the autophagy process.

e Principle: A tandem fluorescent-tagged LC3 (MRFP-GFP-LC3) is used to monitor
autophagosome and autolysosome formation. GFP fluorescence is quenched in the acidic
environment of the lysosome, while mRFP is more stable.

o Methodology:

o Cells stably expressing the mRFP-GFP-LC3 reporter are treated with UPCDC-30245 (e.g.,
5 uM for 2 hours).[8]

o Live-cell imaging is performed to visualize and quantify the number of autophagosomes
(yellow puncta, GFP*/mRFP*) and autolysosomes (red puncta, GFP~/mRFP™).

Lysosomal Acidity Measurement

This assay assesses the impact of UPCDC-30245 on the pH of lysosomes.
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e Principle: LysoTracker, a fluorescent acidotropic probe, accumulates in acidic compartments
and can be used to visualize and quantify lysosomal acidity.

e Methodology:
o Cells are treated with UPCDC-30245 (e.g., 5 uM).[8]
o Cells are then incubated with LysoTracker dye.

o The fluorescence intensity of LysoTracker-stained puncta is measured using fluorescence
microscopy or flow cytometry. A decrease in fluorescence indicates a reduction in
lysosomal acidity.

Experimental Workflow: Antiviral Time-of-Addition
Assay
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Workflow for Antiviral Time-of-Addition Experiment

Experimental Steps

Add UPCDC-30245 (5 min)

:

Add Coronavirus (2 hours)

y

Wash out unbound virus and compound

'

Add fresh media

'

Incubate (6 hours)

l

Analyze viral replication (e.g., qPCR for viral RNA)

Click to download full resolution via product page

A representative workflow for a time-of-addition experiment.
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Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations of UPCDC-30245.

: ; hibiti

Target ICs0 Reference
Wild-Type p97 300 nM [1][4]

p97 Mutant N660K Similar to Wild-Type [4]

p97 Mutant T688A ~3-fold higher than Wild-Type [1][4]

_proliferati eIl L]

Cell Line Cancer Type ICs0 Reference

Potent (specific value

HCT116 Colon Cancer )
not provided)
CB-5083 Resistant 30-fold more potent
Colon Cancer [1]
HCT116 than CB-5083

. . ) Nanomolar to low
Various Cancer Lines Multiple ) [2][3]
micromolar range

Conclusion

UPCDC-30245 is a valuable research tool and a promising therapeutic candidate due to its
potent and selective allosteric inhibition of p97. Its unique mechanism of action, centered on
the disruption of the endo-lysosomal pathway, distinguishes it from other p97 inhibitors and
provides a potential strategy to overcome drug resistance. Further investigation into its
therapeutic applications, particularly in oncology and virology, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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